Cas no 89567-04-4 (5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraen-3-amine)

• Product Name: 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraen-3-amine
• CAS No: 89567-04-4
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• MDL: MFCD00512744
• CID: 871511
• PubChem ID: 2063477
• Update Time: 2025-07-10

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
• 2-(chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• 2-(chloromethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraen-3-amine
• DTXSID20366276
• J-506302
• Z166648282
• 89567-04-4
• CBDivE_006645
• FT-0718099
• 5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-3-amine
• CS-0241845
• EN300-23921
• AKOS000583045
• G74678
• DB-029146
• 5-(CHLOROMETHYL)-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAEN-3-AMINE

• MDL： MFCD00512744
• Inchi： 1S/C11H12ClN3S/c12-5-8-14-10(13)9-6-3-1-2-4-7(6)16-11(9)15-8/h1-5H2,(H2,13,14,15)
• InChI Key： IHDMZQUFZFWOPP-UHFFFAOYSA-N
• SMILES： ClCC1=NC(=C2C(=N1)SC1CCCCC=12)N

Computed Properties

• Exact Mass: 253.04400
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 80.04000
• LogP: 3.47230

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraen-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines